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Compound of Interest

Compound Name: Pterostilbene

Cat. No.: B1678315 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety protocols, operational guidance, and disposal plans for Pterostilbene.

Physicochemical and Hazard Information
Property/Identifier Value Reference

CAS Number 537-42-8 [1]

EC Number 611-041-4 [1]

Primary Hazards

Causes serious eye damage

(H318). Toxic to aquatic life

with long lasting effects

(H411).

[1][2][3]

Signal Word Danger [1]

Flammability Product is not flammable. [1]

Explosion Hazard

Product does not present an

explosion hazard in its

delivered form. However,

enrichment of fine dust can

lead to the danger of dust

explosion.

[1][4]
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Personal Protective Equipment (PPE)
When handling Pterostilbene, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations. Use eyewear tested

and approved under

appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[2][5]

To protect against serious eye

damage from dust or splashes.

[1][2]

Hand Protection

Wear suitable protective

gloves. The selection of gloves

depends on the material's

resistance to the chemical and

the duration of use. The exact

breakthrough time should be

confirmed with the glove

manufacturer.[1][2][4]

To prevent skin contact.

Body Protection

Wear a lab coat or other

suitable protective clothing to

prevent skin contact.[2]

To protect skin from accidental

exposure.

Respiratory Protection

Use only with adequate

ventilation. If dust is

generated, a particulate filter

device (EN 143) or other

approved respiratory

protection should be used.[4]

To prevent inhalation of dust

particles.
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Operational Plan for Handling Pterostilbene
Follow these step-by-step procedures for the safe handling of Pterostilbene in a laboratory

setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is 2-8°C.[2]

Keep away from incompatible substances such as oxidizers and sources of ignition.[2][4]

2. Preparation and Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and accumulation.[2][4]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling the product and before breaks.[2][4]

Do not eat, drink, or smoke in the handling area.[4]

3. In Case of a Spill:

Wear appropriate PPE.[1]

For small spills, vacuum, sweep up, or absorb with an inert material and place it into a

suitable, labeled disposal container.[2]

Avoid allowing the substance to enter drains, surface water, or ground water.[1][4]

Ventilate the affected area.[4]

4. First Aid Measures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1678315?utm_src=pdf-body
https://www.benchchem.com/product/b1678315?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://cdn.caymanchem.com/cdn/msds/13000m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyenllZXkyMDNmZnZidmdib3RoYjN0NGFmMTc3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYMDA1Nl81MzctNDItOF9QdGVyb3N0aWxiZW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJWDAwNTZfNTM3LTQyLThfUHRlcm9zdGlsYmVuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--5adbc91b83ec6295e4c2c3e8cfb44240af9105b9/MetaSci_MSIX0056_537-42-8_Pterostilbene.pdf
https://cdn.caymanchem.com/cdn/msds/13000m.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/537-42-8-A0154973-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and immediately call a poison center or doctor.[2]

If on skin: Immediately flush skin with running water for at least 15 minutes while removing

contaminated clothing.[2]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and obtain medical aid

immediately.[2]

Disposal Plan
Pterostilbene is toxic to aquatic life with long-lasting effects and must be disposed of as

hazardous waste.[1]

Waste Collection:

Collect waste Pterostilbene and any contaminated materials (e.g., gloves, weighing

paper) in a clearly labeled, sealed container suitable for hazardous waste.

Disposal Procedure:

Do not dispose of it with household garbage.[1]

Do not allow the product to reach the sewage system.[1]

Disposal must be made according to official national, state, and local regulations for

hazardous chemical waste.[1][4]

Handle contaminated packaging in the same way as the substance itself. Completely

emptied packages can be recycled if regulations permit.[4]

Workflow for Safe Handling and Disposal of
Pterostilbene
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Caption: Workflow for the safe handling and disposal of Pterostilbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact
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